Cas no 2228338-75-6 (3-(3-ethynylphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(3-ethynylphenyl)-3-hydroxypropanoic acid
• CAS No: 2228338-75-6
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 6330466
• PubChem ID: 165701309
• Update Time: 2025-06-11

3-(3-ethynylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethynylphenyl)-3-hydroxypropanoic acid
• EN300-1768985
• 2228338-75-6

• Inchi： 1S/C11H10O3/c1-2-8-4-3-5-9(6-8)10(12)7-11(13)14/h1,3-6,10,12H,7H2,(H,13,14)
• InChI Key： KUWKDNXYNDGGES-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(3-ethynylphenyl)-3-hydroxypropanoic acid

Recent Advances in the Study of 3-(3-Ethynylphenyl)-3-Hydroxypropanoic Acid (CAS: 2228338-75-6)

3-(3-Ethynylphenyl)-3-hydroxypropanoic acid (CAS: 2228338-75-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and therapeutic potential, particularly in targeting specific enzymes or pathways involved in disease processes. This research brief consolidates the latest findings on this compound, providing insights into its molecular mechanisms and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(3-ethynylphenyl)-3-hydroxypropanoic acid, highlighting its efficient production through a multi-step organic synthesis process. The study emphasized the compound's structural versatility, which allows for modifications to enhance its pharmacological properties. Researchers have identified its role as a potential inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

Further investigations into the biological activity of 3-(3-ethynylphenyl)-3-hydroxypropanoic acid have revealed its interaction with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). In vitro and in vivo studies demonstrated its ability to modulate cellular signaling pathways, leading to reduced inflammation and oxidative stress. These findings suggest its potential utility in treating conditions like rheumatoid arthritis, neurodegenerative diseases, and certain cancers.

Another significant area of research involves the pharmacokinetics and safety profile of 3-(3-ethynylphenyl)-3-hydroxypropanoic acid. Preclinical trials have shown favorable absorption and distribution properties, with minimal toxicity observed at therapeutic doses. However, further studies are needed to assess its long-term effects and potential drug-drug interactions. Researchers are also exploring its formulation into various drug delivery systems to enhance bioavailability and target specificity.

In conclusion, 3-(3-ethynylphenyl)-3-hydroxypropanoic acid (CAS: 2228338-75-6) represents a promising compound in the field of medicinal chemistry, with diverse therapeutic applications. Ongoing research aims to optimize its synthesis, elucidate its mechanisms of action, and evaluate its clinical potential. The compound's unique structural and functional properties position it as a valuable candidate for future drug development efforts.